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Compound of Interest

Tetramethylammonium
Compound Name:

tetrafluoroborate

Cat. No.: B147494

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Tetramethylammonium
tetrafluoroborate. It outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and compliant disposal methods to ensure laboratory safety and
experimental integrity.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative data for
Tetramethylammonium tetrafluoroborate.
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Property Value
Chemical Formula C4H12BF4N
CAS Number 661-36-9
Molecular Weight 160.95 g/mol [1]
Appearance Solid

Harmful if swallowed[2][3], Causes severe skin

burns and eye damage[2][3], Causes serious
Hazards .

eye damage[2], May cause respiratory

irritation[2]

Store in a dry, cool, well-ventilated area.[2] Keep
N container tightly closed when not in use.[2]
Storage Conditions ] - ]
Moisture sensitive; keep contents under an inert

gas.[2]

Incompatible Materials Strong oxidizing agents[2]

Thermal decomposition may produce
Decomposition Products Borane/boron oxides, Carbon oxides, Hydrogen

fluoride, and Nitrogen oxides.[2]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Tetramethylammonium tetrafluoroborate, the
following personal protective equipment is mandatory.

e Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to
ANSI Z.87.1 standards.[2] Emergency eye wash fountains and safety showers must be
readily available in the immediate vicinity of any potential exposure.[2]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[4] Always inspect gloves for
integrity before use.
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o Protective Clothing: Wear a lab coat, and ensure it is buttoned to cover as much skin as
possible.[4] For tasks with a higher risk of splashing, a complete chemical-resistant suit
may be necessary.

o Footwear: Closed-toe and closed-heel shoes are mandatory.[4] Safety shoes are
recommended.[2]

» Respiratory Protection: If working in an area with inadequate ventilation or where dust may
be generated, a NIOSH-approved respirator is required.[2][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of
Tetramethylammonium tetrafluoroborate.

e Preparation:

o

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[2]

[¢]

Confirm that an emergency eyewash station and safety shower are accessible and
operational.[2]

[¢]

Assemble all necessary PPE and ensure it is in good condition.

[¢]

Have spill containment materials readily available.

e Handling the Chemical:

o

Avoid all personal contact with the substance, including inhalation of dust.[5]

[¢]

Do not eat, drink, or smoke in the handling area.[2][5]

o

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

[2]

[¢]

If creating a solution, add the solid to the solvent slowly.

[e]

Keep the container tightly sealed when not in use.[2]
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e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2][5]
o Decontaminate all equipment used during the procedure.

o Launder contaminated work clothes separately from other clothing.[5]

Spill and Emergency Procedures

In the event of a spill or exposure:
e Minor Spill:
o Evacuate unnecessary personnel from the immediate area.

o Wearing appropriate PPE, carefully sweep or shovel the spilled solid into a suitable,
labeled container for disposal.[2]

o Avoid generating dust during cleanup.[2][6]
o Clean the spill area thoroughly.
e Major Spill:
o Evacuate the area and move upwind of the spill.[5]
o Alert emergency responders and inform them of the nature and location of the hazard.[5]

o Only trained personnel with appropriate protective equipment should attempt to clean up a

major spill.[2]
o Personal Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing and flush the affected skin
with running water.[5] Seek medical attention if irritation occurs.[5]
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o Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial
respiration. Seek immediate medical attention.[5]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of Tetramethylammonium tetrafluoroborate and its contaminated waste is
critical to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing Tetramethylammonium tetrafluoroborate, including unused
product and contaminated materials (e.g., gloves, wipes), in a clearly labeled, sealed
container.

o Do not mix this waste with other chemical waste streams.[7]

» Disposal Method:

o

Dispose of the chemical waste through a licensed and authorized hazardous waste
disposal company.[7]

o The preferred method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[2][7]

o Alternatively, the material may be dissolved or mixed with a combustible solvent before
incineration.[7]

o All disposal activities must be in accordance with local, state, and federal regulations.[7]
o Container Disposal:
o Empty containers should be handled as if they contain the product.[7]

o Decontaminate empty containers before disposal or recycling.[5]
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Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of
Tetramethylammonium tetrafluoroborate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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